Cas no 893737-11-6 (3-(5-formylthiophen-3-yl)benzoic acid)

• Product Name: 3-(5-formylthiophen-3-yl)benzoic acid
• CAS No: 893737-11-6
• MF: C₁₂H₈O₃S
• MW: 232.255122184753
• MDL: MFCD06802094
• CID: 1003845
• PubChem ID: 20099775
• Update Time: 2025-04-20

3-(5-formylthiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Formyl-3-thienyl)benzoic acid
• 3-(5-formylthiophen-3-yl)benzoic acid
• MFCD06802094
• AKOS004116370
• 3-(2-Formylthiophen-4-yl)benzoic acid
• BB 0223139
• A1-16087
• EN300-842832
• SCHEMBL2556885
• DTXSID30602394
• 893737-11-6

• MDL： MFCD06802094
• Inchi： 1S/C12H8O3S/c13-6-11-5-10(7-16-11)8-2-1-3-9(4-8)12(14)15/h1-7H,(H,14,15)
• InChI Key： YTPSXGLWFQVQFO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 232.01941529g/mol
• Monoisotopic Mass: 232.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids